Cas no 1257553-87-9 (3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1257553-87-9
• MF: C₁₅H₂₂BNO₃
• MW: 275.151084423065
• MDL: MFCD16996163
• CID: 1034099
• Update Time: 2025-06-11

3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-cyclopropylmethoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine

• MDL： MFCD16996163
• Inchi： 1S/C15H22BNO3/c1-14(2)15(3,4)20-16(19-14)12-7-13(9-17-8-12)18-10-11-5-6-11/h7-9,11H,5-6,10H2,1-4H3
• InChI Key： LXCFJDKJEXFYMT-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)OCC2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 275.16900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 40.58000
• LogP: 2.16960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1257553-87-9)

3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1257553-87-9) is a highly specialized boronic ester derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often abbreviated for convenience in scientific literature, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Its unique structural features, including the cyclopropylmethoxy moiety and the dioxaborolane ring, make it a versatile intermediate for constructing complex molecular architectures.

The growing interest in boron-containing compounds like 3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine stems from their remarkable stability and reactivity under mild conditions. Researchers frequently search for "boronic ester applications in drug discovery" or "pyridine derivatives in catalysis," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1257553-87-9 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and material safety data sheets.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. Queries such as "eco-friendly coupling reagents" or "low-toxicity boron reagents" highlight its potential to replace traditional heavy metal catalysts. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances solubility in organic solvents, a feature often explored in "solvent optimization for cross-coupling" studies. Moreover, its pyridine core contributes to electronic tunability, a hot topic in "heterocyclic compound design" forums.

From a commercial perspective, suppliers and manufacturers emphasize the compound's role in "high-value intermediate synthesis." Analytical techniques like NMR and HPLC are routinely employed to verify the purity of CAS No. 1257553-87-9, addressing concerns raised in "quality control for boronate esters" discussions. Stability under inert atmospheres and compatibility with diverse functional groups further solidify its position in "scalable synthetic methodologies."

Recent advancements in precision medicine have spurred investigations into 3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a building block for bioconjugation. Searches for "boron in targeted drug delivery" underscore its potential in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). The cyclopropyl segment, known for metabolic resistance, is frequently cited in "strategies to improve drug half-life" research.

In material science, this compound's π-conjugated system attracts attention for "organic electronic materials" development. The dioxaborolane unit's ability to participate in polymerization reactions answers queries about "boron-based monomers for OLEDs." Such interdisciplinary applications demonstrate why CAS No. 1257553-87-9 remains a staple in both academic and industrial settings.

To conclude, 3-(Cyclopropylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine exemplifies the convergence of synthetic efficiency and molecular diversity. Its presence in peer-reviewed journals and patent filings validates its importance across medicinal chemistry, catalysis, and advanced materials. As research trends evolve toward "atom-economical transformations" and "multifunctional reagents," this compound will undoubtedly continue to inspire innovation.